Cas no 40106-17-0 (2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododecabthiophene-3-carbonitrile)

2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododecabthiophene-3-carbonitrile is a specialized heterocyclic compound featuring a fused thiophene and cycloalkane structure. Its unique decahydrocyclododecabthiophene core, combined with an amino and cyano functional group, makes it a valuable intermediate in organic synthesis and pharmaceutical research. The compound's rigid polycyclic framework offers steric and electronic properties suitable for constructing complex molecular architectures. Its reactivity, particularly at the amino and cyano sites, enables derivatization for applications in drug discovery and materials science. This compound is particularly useful in the development of bioactive molecules due to its structural diversity and potential for selective functionalization.

2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododecabthiophene-3-carbonitrile structure

40106-17-0 structure

Product Name:2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododecabthiophene-3-carbonitrile

CAS No:40106-17-0

MF:C₁₅H₂₂N₂S

MW:262.413582324982

MDL:MFCD00742783

CID:1069215

PubChem ID:592067

Update Time:2025-06-07

2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododecabthiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[b]thiophene-3-carbonitrile
- CS-0314050
- 40106-17-0
- 2-amino-4H,5H,6H,7H,8H,9H,10H,11H,12H,13H-cyclododeca[b]thiophene-3-carbonitrile
- 2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[b]thiophene-3-carbonitrile #
- AB01331919-02
- ALBB-001804
- BBL008374
- SR-01000508926-1
- STK347814
- NCGC00339308-01
- VS-01893
- NJKJOVJKMPBQIL-UHFFFAOYSA-N
- Oprea1_743002
- AKOS000304289
- SR-01000508926
- 2-Amino-3-cyano-4,5-decamethylenethiophene
- MFCD00742783
- 2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododecabthiophene-3-carbonitrile
- MDL： MFCD00742783
- Inchi： 1S/C15H22N2S/c16-11-13-12-9-7-5-3-1-2-4-6-8-10-14(12)18-15(13)17/h1-10,17H2
- InChI Key： NJKJOVJKMPBQIL-UHFFFAOYSA-N
- SMILES： S1C(=C(C#N)C2=C1CCCCCCCCCC2)N

Computed Properties

Exact Mass: 262.15036988g/mol
Monoisotopic Mass: 262.15036988g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 0
Complexity: 296
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6
Topological Polar Surface Area: 78Å²

2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododecabthiophene-3-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A612058-50mg	2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[b]thiophene-3-carbonitrile	40106-17-0		50mg	$ 50.00	2022-06-08
TRC	A612058-100mg	2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[b]thiophene-3-carbonitrile	40106-17-0		100mg	$ 70.00	2022-06-08
TRC	A612058-500mg	2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[b]thiophene-3-carbonitrile	40106-17-0		500mg	$ 275.00	2022-06-08
Chemenu	CM113770-1g	2-amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[b]thiophene-3-carbonitrile	40106-17-0	95%	1g	$***	2023-05-30
Chemenu	CM113770-5g	2-amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[b]thiophene-3-carbonitrile	40106-17-0	95%	5g	$600	2021-08-06
Chemenu	CM113770-10g	2-amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[b]thiophene-3-carbonitrile	40106-17-0	95%	10g	$960	2021-08-06
Matrix Scientific	029047-500mg	2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[b]thiophene-3-carbonitrile	40106-17-0		500mg	$126.00	2023-09-06
abcr	AB266121-500 mg	2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[b]thiophene-3-carbonitrile	40106-17-0		500MG	€254.60	2022-06-11
abcr	AB266121-1 g	2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[b]thiophene-3-carbonitrile	40106-17-0		1g	€306.00	2022-06-11
abcr	AB266121-5 g	2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[b]thiophene-3-carbonitrile	40106-17-0		5g	€852.00	2022-06-11

2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododecabthiophene-3-carbonitrile Related Literature

1. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
2. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
3. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
4. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
5. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798

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